![molecular formula C21H24N2O4 B268529 3-isopropoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide](/img/structure/B268529.png)
3-isopropoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide
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Overview
Description
3-isopropoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a benzamide derivative that has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In
Mechanism of Action
The mechanism of action of 3-isopropoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been found to have antioxidant properties, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been found to have antioxidant properties, which may help to protect against oxidative stress and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-isopropoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide in lab experiments is that it has been extensively studied and its mechanism of action is well-understood. This makes it a useful tool for researchers who are studying cancer or neurodegenerative diseases. However, one limitation of using this compound is that it may have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are a number of future directions for research on 3-isopropoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide. One area of research could be to further explore its potential as a cancer therapy. Another area of research could be to investigate its potential neuroprotective effects in more detail. Additionally, researchers could explore the potential use of this compound in combination with other drugs or therapies to enhance its effectiveness.
Synthesis Methods
The synthesis of 3-isopropoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide involves a series of chemical reactions. The starting material for the synthesis is 2-nitrobenzaldehyde, which is reacted with isopropyl alcohol and sodium borohydride to obtain 2-isopropoxybenzaldehyde. This intermediate is then reacted with 4-morpholinecarboxylic acid and thionyl chloride to obtain 2-(4-morpholinylcarbonyl)benzaldehyde. Finally, this intermediate is reacted with 4-aminobenzamide and triethylamine to obtain this compound.
Scientific Research Applications
3-isopropoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzamide has been studied for its potential applications in scientific research. It has been found to have anti-cancer properties and has been studied for its potential use in cancer therapy. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C21H24N2O4 |
---|---|
Molecular Weight |
368.4 g/mol |
IUPAC Name |
N-[2-(morpholine-4-carbonyl)phenyl]-3-propan-2-yloxybenzamide |
InChI |
InChI=1S/C21H24N2O4/c1-15(2)27-17-7-5-6-16(14-17)20(24)22-19-9-4-3-8-18(19)21(25)23-10-12-26-13-11-23/h3-9,14-15H,10-13H2,1-2H3,(H,22,24) |
InChI Key |
DLSXYEZEHDDXOT-UHFFFAOYSA-N |
SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCOCC3 |
Canonical SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCOCC3 |
Origin of Product |
United States |
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